Cas no 449778-81-8 (3-{2-3-(Trifluoromethyl)phenoxyphenyl}-acrylic Acid)

• Product Name: 3-{2-3-(Trifluoromethyl)phenoxyphenyl}-acrylic Acid
• CAS No: 449778-81-8
• MF: C₁₆H₁₁F₃O₃
• MW: 308.251955270767
• CID: 3061098
• Update Time: 2025-06-10

3-{2-3-(Trifluoromethyl)phenoxyphenyl}-acrylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-[3-(Trifluoromethyl)phenoxy]phenyl}acrylic acid
• 3-{2-3-(Trifluoromethyl)phenoxyphenyl}-acrylic Acid

• Inchi： 1S/C16H11F3O3/c17-16(18,19)12-5-3-6-13(10-12)22-14-7-2-1-4-11(14)8-9-15(20)21/h1-10H,(H,20,21)/b9-8+
• InChI Key： IBBJOWCFBWEAEQ-CMDGGOBGSA-N
• SMILES： FC(C1C=CC=C(C=1)OC1C=CC=CC=1/C=C/C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5

Experimental Properties

• Melting Point: 156-158°C

3-{2-3-(Trifluoromethyl)phenoxyphenyl}-acrylic Acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-{2-3-(Trifluoromethyl)phenoxyphenyl}-acrylic Acid

Professional Introduction to 3-{2-3-(Trifluoromethyl)phenoxyphenyl}-acrylic Acid (CAS No: 449778-81-8)

3-{2-3-(Trifluoromethyl)phenoxyphenyl}-acrylic Acid, identified by the CAS number 449778-81-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by its dual aromatic and acrylate functional groups, which make it a versatile intermediate in synthetic chemistry and a potential candidate for various biological applications.

The structural uniqueness of 3-{2-3-(Trifluoromethyl)phenoxyphenyl}-acrylic Acid lies in its incorporation of a trifluoromethyl group, a substituent known for its ability to modulate metabolic stability, lipophilicity, and binding affinity in drug molecules. The presence of this group can significantly influence the pharmacokinetic properties of derivatives, making it a valuable component in the design of novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease pathways. The aromatic backbone of 3-{2-3-(Trifluoromethyl)phenoxyphenyl}-acrylic Acid provides a scaffold that can be modified to interact with biological targets such as enzymes and receptors. This flexibility has led to its exploration in the synthesis of compounds with potential applications in oncology, inflammation, and neurodegenerative diseases.

The acrylate moiety in this compound is particularly noteworthy for its reactivity, which allows for further functionalization through polymerization or coupling reactions. This property makes it a useful building block in the creation of advanced materials, including drug delivery systems and smart polymers. Recent studies have demonstrated its utility in generating cross-linked polymers with tunable mechanical and chemical properties, which could be beneficial in biomedical applications such as tissue engineering.

The pharmaceutical industry has been particularly keen on exploring derivatives of 3-{2-3-(Trifluoromethyl)phenoxyphenyl}-acrylic Acid due to its potential as a lead compound. Researchers have been investigating its efficacy in inhibiting key enzymes involved in cancer progression. For instance, modifications to the phenolic groups have shown promise in disrupting signaling pathways that are commonly overactive in tumor cells. Preliminary data suggest that certain analogs may exhibit selective toxicity towards cancerous cells while minimizing side effects on healthy tissues.

Beyond its role in drug discovery, 3-{2-3-(Trifluoromethyl)phenoxyphenyl}-acrylic Acid has found applications in agrochemical research. The combination of the trifluoromethyl group and aromatic rings contributes to enhanced stability against environmental degradation, making it an attractive component in the formulation of novel pesticides. These derivatives are being tested for their effectiveness in protecting crops from pests while adhering to stringent environmental safety standards.

The synthesis of 3-{2-3-(Trifluoromethyl)phenoxyphenyl}-acrylic Acid involves multi-step organic reactions that highlight the compound's synthetic complexity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired aromatic framework efficiently. The introduction of the trifluoromethyl group typically requires specialized reagents and conditions to ensure high yield and purity, underscoring the importance of meticulous process optimization.

In conclusion, 3-{2-3-(Trifluoromethyl)phenoxyphenyl}-acrylic Acid(CAS No: 449778-81-8) represents a significant advancement in both pharmaceutical and materials science research. Its unique structural features offer numerous opportunities for innovation across multiple disciplines. As ongoing studies continue to uncover new applications and synthetic pathways, this compound is poised to play an increasingly important role in addressing global challenges in health and technology.